2-[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C25H20FN5O4S/c26-15-7-9-16(10-8-15)28-22(33)14-36-25-30-19-6-2-1-5-18(19)23-29-20(24(34)31(23)25)12-21(32)27-13-17-4-3-11-35-17/h1-11,20H,12-14H2,(H,27,32)(H,28,33)
• InChI Key: YOWMERDYQUAMKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=NC(C(=O)N3C(=N2)SCC(=O)NC4=CC=C(C=C4)F)CC(=O)NCC5=CC=CO5
• Molecular Formula: C25H20FN5O4S
• Molecular Weight: 505.5 g/mol

Description

2-[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C25H20FN5O4S and its molecular weight is 505.52. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

Compounds related to 2-[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-(furan-2-ylmethyl)acetamide exhibit significant antimicrobial and antifungal activities. A study on novel 2-[(E)-2-aryl-1-ethenyl]-3-(2-sulfanyl-1H-benzo[d]imidazole-5-yl)-3,4- dihydro-4-quinolinones analogs demonstrated substantial biological activity against standard strains, showcasing their potential in treating bacterial and fungal infections (Ravinder Nath ANISETTI & M. S. Reddy, 2012).

Antitubercular Properties

Research into hexahydro-2H-pyrano[3,2-c]quinoline analogues derived from dibenzo[b,d]furan and 9-methyl-9H-carbazole, synthesized through a one-pot Povarov reaction, revealed some compounds with potent in vitro antimycobacterial activity against Mycobacterium tuberculosis H37Rv. These findings suggest a promising avenue for developing new antitubercular agents (S. Kantevari et al., 2011).

Anticancer Potential

The synthesis and evaluation of some quinazolinone-1, 3, 4-oxadiazole derivatives revealed compounds with significant cytotoxic activity against cancer cell lines. This underscores the potential of such compounds in developing new anticancer therapies, particularly highlighting the impact of substituents on the quinazolinone ring on cytotoxic activity (F. Hassanzadeh et al., 2019).

Radiomodulatory and Antioxidant Effects

A study on new quinazolinone derivatives bearing benzenesulfonamide moiety with variable acetamide tail showed potential as radiomodulatory and antioxidant agents. These compounds, particularly one exhibiting potent NQO1 inducer activity, demonstrated low toxicity and reduced the damaging effects of gamma radiation in vivo, suggesting their utility in radioprotection and as antioxidants (A. M. Soliman et al., 2020).